Cas no 52031-17-1 (PROPANOYL CHLORIDE, 3-BROMO-2,2-BIS(BROMOMETHYL)-)

• Product Name: PROPANOYL CHLORIDE, 3-BROMO-2,2-BIS(BROMOMETHYL)-
• CAS No: 52031-17-1
• MF: C₅H₆Br₃ClO
• MW: 357.265538692474
• CID: 3511896
• PubChem ID: 85826964
• Update Time: 2025-04-21

PROPANOYL CHLORIDE, 3-BROMO-2,2-BIS(BROMOMETHYL)- Chemical and Physical Properties

Names and Identifiers

• PROPANOYL CHLORIDE, 3-BROMO-2,2-BIS(BROMOMETHYL)-
• DTXSID801232541
• 52031-17-1

• Inchi： 1S/C5H6Br3ClO/c6-1-5(2-7,3-8)4(9)10/h1-3H2
• InChI Key： PNXGHKUCWHDWSC-UHFFFAOYSA-N
• SMILES： BrCC(C(=O)Cl)(CBr)CBr

Computed Properties

• Exact Mass: 355.76368Da
• Monoisotopic Mass: 353.76573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų